1-benzyl-1H-tetrazole-5-carbonyl chloride

• CAS No.: 64470-37-7
• Molecular Formula: C9H7ClN4O
• Molecular Weight: 222.63 g/mol
• IUPAC Name: 1-benzyltetrazole-5-carbonyl chloride
• InChI: InChI=1S/C9H7ClN4O/c10-8(15)9-11-12-13-14(9)6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key: WRWCMPYYDXJESR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=NN=N2)C(=O)Cl

Description

1-benzyl-1H-tetrazole-5-carbonyl chloride is a useful research compound. Its molecular formula is C9H7ClN4O and its molecular weight is 222.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of potassium 1-benzyl-1H-tetrazole-5-carboxylate (3.6 g; prepared as described in the specification of Belgian Pat. No. 845612), dry pyridine (0.75 ml) and dry toluene (65 ml) was cooled to 5° C. and treated with oxalyl chloride (12.5 ml). Stirring was maintained and the temperature was allowed to rise to 15° C. during a period of 2 hours. The mixture was filtered and the residue was washed with dry toluene. Evaporation of the combined toluene filtrate and washings, under diminished pressure, gave crude 1-benzyl-1H-tetrazole-5-carbonyl chloride in the form of an oil, which was used without further purification.